Cas no 81418-42-0 (1,4-Naphthalenedione, 2-acetyl-8-methoxy-)

1,4-Naphthalenedione, 2-acetyl-8-methoxy- structure
81418-42-0 structure
Product Name:1,4-Naphthalenedione, 2-acetyl-8-methoxy-
CAS No:81418-42-0
MF:C13H10O4
MW:230.216104030609
CID:4199598
PubChem ID:10922309
Update Time:2025-04-24

1,4-Naphthalenedione, 2-acetyl-8-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 2-acetyl-8-methoxy-
    • DA-49559
    • HY-N144101
    • 81418-42-0
    • CHEMBL5081176
    • GTPL12841
    • SARS-CoV MPro-IN-2
    • 2-acetyl-8-methoxynaphthalene-1,4-dione
    • 3-acetyl-5-methoxy-1,4-dihydronaphthoquinone
    • 2-Acetyl-8-methoxy-1,4-naphthoquinone
    • compound 15 [PMID: 34438124]
    • CS-0376454
    • Inchi: 1S/C13H10O4/c1-7(14)9-6-10(15)8-4-3-5-11(17-2)12(8)13(9)16/h3-6H,1-2H3
    • InChI Key: QASXCIRROULNNX-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2OC)C(=O)C=C1C(C)=O

Computed Properties

  • Exact Mass: 230.05790880Da
  • Monoisotopic Mass: 230.05790880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.4Ų
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